N-(furan-2-ylmethyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H22N4O3S/c28-21(24-12-17-9-5-11-30-17)16-8-4-10-27(13-16)23-25-19-18(15-6-2-1-3-7-15)14-31-20(19)22(29)26-23/h1-3,5-7,9,11,14,16H,4,8,10,12-13H2,(H,24,28)(H,25,26,29)
• InChI Key: RXDSQNJJBXOECR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC3=C(C(=O)N2)SC=C3C4=CC=CC=C4)C(=O)NCC5=CC=CO5
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol

Description

N-(furan-2-ylmethyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H22N4O3S and its molecular weight is 434.51. The purity is usually 95%.
BenchChem offers high-quality N-(furan-2-ylmethyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(furan-2-ylmethyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Activities

The synthesis of novel derivatives related to the queried compound has shown significant applications in inhibiting in vivo angiogenesis and demonstrating DNA cleavage abilities. These activities are crucial in the context of anticancer research, where the inhibition of blood vessel formation (angiogenesis) is a key strategy for limiting tumor growth and metastasis. Additionally, DNA cleavage properties suggest potential utility in developing agents that can interact with genetic material, possibly leading to novel cancer treatments or as tools in molecular biology research (Vinaya Kambappa et al., 2017).

Neuroinflammation Imaging

Another significant application involves the development of PET (Positron Emission Tomography) radiotracers for imaging reactive microglia, a key component in neuroinflammation. Compounds structurally related to the queried molecule have been used to target CSF1R (colony-stimulating factor 1 receptor), which is predominantly expressed in microglia within the brain. This application is particularly relevant for studying neuropsychiatric disorders and the effects of neuroinflammation, providing a noninvasive tool for understanding the role of microglia in various neurological conditions (A. Horti et al., 2019).

Synthetic Applications and Heterocyclic Chemistry

Research also extends to the synthetic realm, where the queried compound's framework is utilized to create novel heterocyclic structures. These efforts are not only pivotal in expanding the chemical space for potential therapeutic agents but also in discovering new reactions and methodologies that can enrich synthetic chemistry. Compounds derived from similar frameworks have been explored for their potential as antiprotozoal agents, showcasing their broad spectrum of biological activity and reinforcing the value of such molecules in drug discovery processes (M. Ismail et al., 2004).